molecular formula C13H15FO3S B8077886 Methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate

Methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate

Cat. No.: B8077886
M. Wt: 270.32 g/mol
InChI Key: BLFCATIJLJKXOP-UHFFFAOYSA-N
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Description

Methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate is a chemical compound listed in the PubChem database

Chemical Reactions Analysis

Methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, ozone, and hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of Methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. For example, PubChem provides a list of similar compounds based on 2-D and 3-D neighboring sets .

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research. Its unique properties and reactions make it a valuable tool for chemists, biologists, medical researchers, and industrial scientists.

Properties

IUPAC Name

methyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15FO3S/c1-17-13(16)12(15)7-2-3-8-18-11-6-4-5-10(14)9-11/h4-6,9H,2-3,7-8H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLFCATIJLJKXOP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C(=O)CCCCSC1=CC=CC(=C1)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC(=O)C(=O)CCCCSC1=CC=CC(=C1)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15FO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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